Cas no 2168678-80-4 (3-{4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanoic acid)

• Product Name: 3-{4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanoic acid
• CAS No: 2168678-80-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6227516
• PubChem ID: 165505079
• Update Time: 2025-10-29

3-{4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanoic acid
• EN300-1457290
• 2168678-80-4
• 3-{4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}propanoic acid

• Inchi： 1S/C12H16O2S/c13-12(14)7-6-10-8-9-4-2-1-3-5-11(9)15-10/h8H,1-7H2,(H,13,14)
• InChI Key： SMRPLSPMCZGPDV-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)O)=CC2=C1CCCCC2

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-{4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanoic acid

3-{4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}Propanoic Acid: A Comprehensive Overview

3-{4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}Propanoic Acid, identified by the CAS registry number 2168678-80-4, is a unique organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound is characterized by its cycloheptabthiophene moiety, which is a fused ring system composed of seven sulfur atoms. The propanoic acid group attached to this structure introduces additional functional properties, making it a versatile molecule for various applications.

The synthesis of this compound involves advanced organic synthesis techniques, including sulfur-containing heterocyclic chemistry. The cycloheptabthiophene core is known for its aromaticity and stability, which are critical for applications in optoelectronic devices. Recent studies have highlighted the potential of this compound in enhancing the performance of organic photovoltaics (OPVs) due to its ability to absorb a broad range of light wavelengths and facilitate efficient charge transport.

One of the most promising applications of 3-{4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}Propanoic Acid lies in its use as a building block for constructing advanced materials with tailored electronic properties. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve the mechanical stability and electrical conductivity of the resulting materials. This makes it an attractive candidate for flexible electronics and wearable devices.

In addition to its electronic applications, this compound has shown potential in the field of biotechnology. The propanoic acid group allows for easy modification and functionalization, enabling the creation of bioactive molecules with specific targeting capabilities. Recent studies have explored its use in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

The chemical structure of 3-{4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}Propanoic Acid also lends itself to various analytical techniques for structural characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular geometry and packing arrangements. These insights are crucial for understanding its physical properties and optimizing its performance in different applications.

From a sustainability perspective, the synthesis and application of this compound align with current trends toward greener chemistry. Its use in energy-efficient materials and biodegradable systems contribute to reducing environmental impact while maintaining high performance standards.

In conclusion, 3-{4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}Propanoic Acid represents a significant advancement in the realm of organic chemistry. With its unique structure and versatile properties, it continues to pave the way for innovative solutions across multiple disciplines. As research progresses, further discoveries are expected to unlock even more potential uses for this remarkable compound.